Cas no 1325705-00-7 (5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide)

• Product Name: 5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide
• CAS No: 1325705-00-7
• MF: C₂₀H₁₆BrN₃O₂S
• MW: 442.328942298889
• CID: 6256557
• PubChem ID: 49751976
• Update Time: 2025-05-19

5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide
• F6089-5271
• 5-bromo-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]pyridine-3-carboxamide
• 5-bromo-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]pyridine-3-carboxamide
• 5-bromo-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)nicotinamide
• 1325705-00-7
• AKOS024531559

• Inchi： 1S/C20H16BrN3O2S/c21-16-8-14(10-22-11-16)19(25)23-17-4-3-13-5-6-24(12-15(13)9-17)20(26)18-2-1-7-27-18/h1-4,7-11H,5-6,12H2,(H,23,25)
• InChI Key： OCJOBOCMNSMGSE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NC1C=CC2=C(C=1)CN(C(C1=CC=CS1)=O)CC2)=O

Computed Properties

• Exact Mass: 441.01466g/mol
• Monoisotopic Mass: 441.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.5Ų

Additional information on 5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide

Introduction to 5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide (CAS No. 1325705-00-7)

5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide, identified by its CAS number 1325705-00-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. Its unique structural features, which include a brominated pyridine ring, a thiophene carbonyl group, and a tetrahydroisoquinoline scaffold, make it a promising candidate for further investigation.

The structural complexity of 5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide lends itself to diverse chemical modifications and functionalizations. These attributes are highly valued in the pharmaceutical industry, where the ability to fine-tune molecular structures can significantly impact biological activity and pharmacokinetic properties. The presence of the bromine atom in the pyridine ring provides a handle for further chemical transformations, such as cross-coupling reactions, which are commonly employed in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from natural product-inspired scaffolds. The tetrahydroisoquinoline core is one such scaffold that has shown considerable promise in various preclinical studies. Compounds featuring this motif have been investigated for their potential roles in modulating neurotransmitter systems, making them relevant for the treatment of neurological disorders. The addition of a pyridine carboxamide group to the tetrahydroisoquinoline framework further enhances the molecular diversity and functional potential of this compound.

The thiophene carbonyl group in 5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide is another key feature that contributes to its unique chemical profile. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into the molecule suggests that it may exhibit similar effects, although further research is needed to fully elucidate its pharmacological profile.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. By systematically modifying specific parts of a molecule, researchers can gain insights into which structural features are most critical for achieving desired biological outcomes. The compound 5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide serves as an excellent starting point for such studies due to its multifaceted structural features.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig aminations, are often employed to construct the complex core structure efficiently. These methods not only ensure high yields but also allow for the introduction of various functional groups with minimal side reactions.

In terms of biological evaluation, preliminary studies have suggested that derivatives of tetrahydroisoquinoline can interact with multiple targets involved in neurological disorders. For instance, some tetrahydroisoquinoline-based compounds have been shown to modulate dopamine receptors and serotonin transporters. The presence of additional functional groups like the pyridine carboxamide and thiophene carbonyl may further enhance these interactions by providing new binding pockets or enhancing solubility.

The brominated pyridine ring in 5-bromo-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylpyridine-3-carboxamide also opens up possibilities for further derivatization using transition metal-catalyzed reactions. For example, Suzuki-Miyaura cross-coupling can be used to introduce aryl groups at various positions along the molecule. Such modifications can lead to novel analogs with enhanced biological activity or improved pharmacokinetic properties.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying molecular recognition processes and enzyme inhibition mechanisms. By designing libraries of related compounds based on this scaffold، researchers can gain deeper insights into how different structural motifs influence biological activity.

The growing interest in computational methods for drug discovery has also highlighted the importance of accurate molecular descriptors and virtual screening techniques. Software tools capable of predicting biological activity based on molecular structures can significantly accelerate the process of identifying promising candidates for further experimental validation. The compound 5-bromo-N-2-(thiophene-2-carbonyl)-1，2，3，4-tetrahydroisoquinolin--7-y1pyridine--3--carboxamide， with its well-defined structure， serves as an ideal candidate for such computational studies.

In conclusion，5-bromo-N--2--(thiophene--2--carbonyl)--1，2，3，4--tetrahydroisoquinolin--7--y1pyridine--3--carboxamide(CAS No．1325705—00—7) is a structurally complex organic compound with significant potential in pharmaceutical research．Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents．Further research is warranted to fully explore its biological activities and mechanistic insights into its interactions with biological targets．The advancements in synthetic chemistry and computational methods continue to provide powerful tools for optimizing this class of molecules toward clinical applications．